Cas no 1081765-44-7 ((2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid
• CAS No: 1081765-44-7
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 4726543
• PubChem ID: 21889850
• Update Time: 2025-10-29

(2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-3-METHOXYCINNAMIC ACID
• 3-(4-Fluoro-3-methoxyphenyl)acrylic acid
• 3-methoxy-4-fluorocinnamic acid
• (E)-3-(4-fluoro-3-methoxyphenyl)acrylic acid
• 2-PROPENOIC ACID, 3-(4-FLUORO-3-METHOXYPHENYL)-, (2E)-
• 2-Propenoic acid,3-(4-fluoro-3-methoxyphenyl)-
• PubChem1954
• 4-FLUORO-3-METHOXYCINNAMICACID
• 3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid
• RARECHEM BK HW 0080
• NVEDFCULNXTLOA-HWKANZROSA-N
• CK1146
• 4-FLUORO3-M
• (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid

• Inchi： 1S/C10H9FO3/c1-14-9-6-7(2-4-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： NVEDFCULNXTLOA-HWKANZROSA-N
• SMILES： FC1C=CC(/C=C/C(=O)O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid

Introduction to (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic Acid (CAS No. 1081765-44-7)

(2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid, with the CAS number 1081765-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of α,β-unsaturated carboxylic acids, characterized by its unique structural and functional properties. The presence of both a fluoro and methoxy substituent on the aromatic ring introduces a high degree of electronic complexity, making it a promising candidate for various biological and chemical applications.

The< strong>fluoro moiety at the 4-position of the phenyl ring significantly influences the electronic distribution and reactivity of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. In contrast, the< strong>methoxy group at the 3-position provides additional electronic effects that can fine-tune the overall properties of the compound. This combination of substituents makes (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid a versatile scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The< strong>α,β-unsaturated carboxylic acid core structure of this compound is particularly interesting due to its ability to participate in various biochemical reactions, including Michael additions, Diels-Alder reactions, and enolate formation. These reactions are crucial in synthetic organic chemistry and have been leveraged in the development of new drug molecules.

One of the most compelling aspects of (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid is its potential as a building block for more complex pharmacophores. The unsaturated bond provides a site for further functionalization, allowing chemists to design molecules with specific biological activities. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.

The< strong>fluoro-substituted aromatic ring has been extensively studied for its role in improving pharmacokinetic properties such as bioavailability and metabolic stability. Fluorinated compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in specific interactions with amino acid residues in proteins. This property has made fluorinated derivatives highly sought after in drug discovery programs.

Moreover, the< strong>methoxy group can influence the solubility and permeability of drug candidates across biological membranes. By modulating these properties, researchers can optimize drug delivery systems to achieve better therapeutic outcomes. The combination of these two substituents in (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid suggests that it may possess unique advantages over non-fluorinated or non-methoxylated analogs.

In academic research circles, this compound has been utilized as a key intermediate in synthesizing various biologically active molecules. Its versatility allows for modifications at multiple positions, enabling the creation of libraries of compounds with diverse pharmacological profiles. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug development.

The< strong>α,β-unsaturated carboxylic acid moiety is particularly useful in constructing heterocyclic frameworks, which are common motifs in many pharmacologically active agents. By incorporating this scaffold into larger molecular structures, researchers can exploit its reactivity to form new bonds and create complex three-dimensional shapes that mimic natural product scaffolds or target-specific binding pockets.

Recent studies have also highlighted the importance of computational methods in designing and optimizing molecules like (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid. Molecular modeling techniques have enabled researchers to predict how different substituents will affect the molecule's behavior both in vitro and in vivo. These predictions can guide synthetic efforts toward producing compounds with improved properties.

The< strong>fluoro-methyl group at position 4 has been shown to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable for drugs that need to maintain their efficacy over longer periods after administration. Similarly, the< strong>methoxy group can influence how a molecule interacts with efflux transporters, potentially increasing its bioavailability.

In conclusion, (2E)-3-(4-fluoro-3-methoxyphenyl)prop-2-enoic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a building block for novel drug candidates. The combination of< strong>fluoro,< strong>methoxy, and unsaturated functionalities offers numerous opportunities for chemical modification and biological evaluation.